Cas no 2228620-76-4 (2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one)

• Product Name: 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one
• CAS No: 2228620-76-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6100243
• PubChem ID: 165763523
• Update Time: 2025-06-12

2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one
• 2-amino-1-[3-(methoxymethyl)furan-2-yl]ethan-1-one
• 2228620-76-4
• EN300-1775563

• Inchi： 1S/C8H11NO3/c1-11-5-6-2-3-12-8(6)7(10)4-9/h2-3H,4-5,9H2,1H3
• InChI Key： MDODUQOXMSLCHC-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(CN)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one

Comprehensive Analysis of 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one (CAS No. 2228620-76-4): Properties, Applications, and Industry Trends

The compound 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one (CAS No. 2228620-76-4) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceutical and material science research. As a furan derivative with an amino and methoxymethyl functional group, this molecule exhibits intriguing reactivity patterns that make it valuable for synthetic chemists exploring novel heterocyclic frameworks. The growing demand for furan-based building blocks in drug discovery has positioned this compound as a promising intermediate for developing targeted therapies.

Recent studies highlight the compound's potential in green chemistry applications, particularly as researchers seek sustainable alternatives to traditional petrochemical-derived intermediates. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups creates a balanced electronic environment that facilitates diverse chemical transformations. This characteristic has led to increased patent filings mentioning CAS 2228620-76-4 in contexts ranging from organic electronics to bioactive molecule synthesis.

From a structural perspective, the 2-amino-1-one moiety serves as a crucial pharmacophore in many biologically active compounds. Pharmaceutical researchers are particularly interested in how the methoxymethylfuran component might influence bioavailability and metabolic stability, two key parameters in modern drug design. Computational chemistry studies suggest this scaffold could interact favorably with various enzyme binding sites, sparking investigations into its potential for developing selective kinase inhibitors and GPCR modulators.

The synthesis and handling of 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one require specialized knowledge of heterocyclic chemistry. Most published routes involve multi-step procedures starting from commercially available furan derivatives, with careful control of reaction conditions to prevent unwanted polymerization or side reactions. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure the compound meets rigorous quality standards for research applications.

In material science, the conjugated system of this amino-furanone derivative shows promise for developing organic semiconductors and photocatalysts. The compound's ability to participate in both hydrogen bonding and π-π stacking interactions makes it an interesting candidate for designing self-assembling molecular systems. Several research groups have reported its incorporation into conductive polymers with tunable electronic properties, addressing the industry's need for more efficient organic electronic materials.

Quality control specifications for CAS 2228620-76-4 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest protection from light and moisture at controlled temperatures, reflecting the compound's sensitivity to environmental factors. These parameters are particularly important for pharmaceutical applications where batch-to-batch consistency is critical for reproducible biological testing results.

The commercial availability of 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one has expanded significantly in the past five years, with specialty chemical suppliers offering both milligram and kilogram quantities. Pricing trends reflect growing demand, particularly from contract research organizations engaged in fragment-based drug discovery programs. Market analysts note increasing interest from Asia-Pacific regions, where pharmaceutical innovation hubs are actively exploring novel heterocyclic scaffolds.

From a regulatory standpoint, proper handling procedures for this compound emphasize standard laboratory safety practices without requiring specialized permits. However, researchers should consult current chemical safety data sheets for the most up-to-date handling guidelines. The compound's environmental fate and biodegradation pathways remain active areas of investigation as part of broader efforts to assess the green chemistry metrics of novel synthetic intermediates.

Future research directions for 2228620-76-4 may explore its potential in bioconjugation chemistry or as a precursor for more complex heterocyclic systems. The compound's balanced lipophilicity (predicted LogP ~1.2) and molecular weight (183.19 g/mol) make it particularly interesting for medicinal chemistry optimization programs. Computational models suggest several viable derivatization pathways that could yield compounds with improved target binding or physicochemical properties.

Academic and industrial researchers frequently search for information about furan-2-ylethanone derivatives, reflecting broader interest in this chemical space. Common queries include synthetic protocols, spectral data, and commercial availability of CAS 2228620-76-4. The compound's unique combination of functional groups continues to inspire innovative applications across multiple disciplines, from materials science to chemical biology.

As the field of heterocyclic chemistry advances, compounds like 2-amino-1-3-(methoxymethyl)furan-2-ylethan-1-one serve as valuable tools for exploring new chemical space. Its growing presence in scientific literature and patent applications suggests sustained interest from multiple research communities. Proper characterization and handling of this specialty chemical will remain essential for unlocking its full potential in various scientific and industrial applications.